Cas no 1036555-75-5 (tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate
• CAS No: 1036555-75-5
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6033692
• PubChem ID: 43098858
• Update Time: 2025-06-12

tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate
• EN300-1877216
• AKOS009153704
• 1036555-75-5
• tert-butyl N-{2-amino-1-[4-(difluoromethoxy)phenyl]ethyl}carbamate

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(19)18-11(8-17)9-4-6-10(7-5-9)20-12(15)16/h4-7,11-12H,8,17H2,1-3H3,(H,18,19)
• InChI Key： BUWOICZCTJTPAB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate (CAS No. 1036555-75-5)

The compound tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate, identified by its CAS No. 1036555-75-5, is a specialized organic molecule with significant applications in pharmaceutical research and development. This carbamate derivative is particularly notable for its structural features, including a difluoromethoxy group and a tert-butyl protecting group, which enhance its stability and reactivity in synthetic pathways. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery, especially in the design of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention toward tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate is its relevance in addressing modern therapeutic challenges. For instance, the difluoromethoxy moiety is known to improve metabolic stability and bioavailability, making it a valuable component in the development of next-generation pharmaceuticals. This aligns with current trends in medicinal chemistry, where researchers are focusing on optimizing drug-like properties to combat complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

From a synthetic chemistry perspective, the tert-butyl group in this compound serves as a protective group for amines, a strategy widely employed in peptide synthesis and other multi-step organic reactions. The presence of the carbamate functionality further enhances its versatility, allowing for selective deprotection and functionalization. Such characteristics make CAS No. 1036555-75-5 a valuable intermediate in the synthesis of more complex molecules, particularly those targeting high-value biological pathways.

In recent years, the demand for tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate has surged, driven by its applications in high-throughput screening and fragment-based drug design. These approaches are critical in accelerating the identification of lead compounds, a topic frequently searched by professionals in the pharmaceutical and biotechnology sectors. Additionally, the compound’s unique structural attributes have sparked interest in its potential use in PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation.

Another area where CAS No. 1036555-75-5 is gaining traction is in the field of fluorinated compounds. Fluorination is a hot topic in drug development due to its ability to enhance pharmacokinetic properties. The difluoromethoxy group in this compound exemplifies this trend, offering improved lipophilicity and membrane permeability. This has led to increased searches for fluorinated building blocks and bioisosteres, further highlighting the compound’s relevance in contemporary research.

Quality and purity are paramount when working with tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate, as impurities can significantly impact experimental outcomes. Suppliers and researchers often emphasize the need for high-purity intermediates and analytical validation, which are frequently searched terms in the context of chemical procurement. Advanced techniques such as HPLC and NMR spectroscopy are typically employed to ensure the compound meets stringent quality standards.

Looking ahead, the versatility of CAS No. 1036555-75-5 is expected to open new avenues in drug discovery and material science. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient synthesis, also aligns with the growing emphasis on sustainable practices in the chemical industry. As a result, this compound is poised to remain a focal point for innovation, bridging the gap between academic research and industrial applications.

In summary, tert-butyl N-{2-amino-1-4-(difluoromethoxy)phenylethyl}carbamate (CAS No. 1036555-75-5) represents a compelling example of how advanced organic chemistry can address real-world challenges. Its structural features, combined with its applications in cutting-edge research, make it a valuable asset for scientists and manufacturers alike. Whether in the context of drug discovery, fluorinated compounds, or synthetic methodology, this compound continues to inspire new possibilities in the ever-evolving landscape of chemical innovation.